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Compound of Interest

Compound Name: Shikimic acid

Shikimic acid, a hydroaromatic organic compound, represents a critical nexus in the
metabolism of plants, fungi, and bacteria.[1][2] Its name is derived from the Japanese flower
shikimi (2~ 2, lllicium anisatum), from which it was first isolated in 1885.[1] While it is a
biosynthetic intermediate and typically found in low concentrations in most organisms, its
significance far outweighs its natural abundance.[1] Shikimic acid is the central intermediate
of the shikimate pathway, a seven-step metabolic route responsible for the biosynthesis of the
aromatic amino acids phenylalanine, tyrosine, and tryptophan.[1] This pathway is absent in
animals, making these amino acids essential components of the human diet and rendering the
pathway an attractive target for the development of herbicides and antimicrobial agents.[1][2]

For drug development professionals, shikimic acid is most renowned as the indispensable
chiral starting material for the industrial synthesis of the antiviral neuraminidase inhibitor,
oseltamivir (Tamiflu®).[2][3] This singular application has driven extensive research into its
sourcing, extraction, and microbial synthesis, transforming it from a metabolic curiosity into a
globally significant pharmaceutical precursor.[3][4] This guide provides a comprehensive
technical overview of shikimic acid, from its fundamental properties and biochemical context
to its practical extraction, quantification, and industrial relevance.

Physicochemical Properties of Shikimic Acid

A thorough understanding of shikimic acid's physical and chemical properties is fundamental
to developing effective protocols for its extraction, purification, and chemical modification. As a
white crystalline solid, its high polarity, dictated by its three hydroxyl groups and one carboxylic
acid group, governs its solubility and chromatographic behavior.[1][2] The molecule's key
identifiers and properties are summarized below.
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Property Value Source
CAS Number 138-59-0 [11[5]16]
Molecular Formula C7H1005 [1][5][6]
Molecular Weight 174.15 g/mol [1][5]

(3R,4S,5R)-3,4,5-
IUPAC Name Trihydroxycyclohex-1-ene-1- [1][5]

carboxylic acid

Melting Point 185to 187 °C [1]

Water Solubility Approx. 18 g/100 mL [5]

Soluble in methanol; sparingly
o ) soluble in ethanol; practically
Solubility in Organics ) ] [1][5]
insoluble in nonpolar solvents

like chloroform, benzene.

UV Absorption Max (Amax) 213 nm [6]

The Shikimate Pathway: A Core Anabolic Route

The shikimate pathway channels metabolites from central carbon metabolism—specifically
phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P)—into the biosynthesis of
aromatic compounds.[7] This seven-enzyme sequence is a masterful example of metabolic
efficiency, converting simple carbohydrate-derived precursors into the versatile branch-point
metabolite, chorismate.[8] From chorismate, pathways diverge to produce the three aromatic
amino acids, folate, ubiquinone, and a vast array of plant secondary metabolites, including
lignins, flavonoids, and alkaloids.[7][8]

The causality for this pathway's importance lies in its exclusive presence in microorganisms
and plants.[1] Its absence in animals makes it an ideal target for selective toxicity. The widely
used herbicide glyphosate, for instance, specifically inhibits the enzyme 5-
enolpyruvylshikimate-3-phosphate synthase (EPSPS), effectively starving plants of essential
aromatic amino acids.[1]

The core seven-step conversion is visualized below.
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Figure 1: The seven-step Shikimate Pathway for biosynthesis of aromatic compounds.

Methodologies for Isolation and Quantification

The primary challenge in utilizing shikimic acid is its efficient extraction from natural sources,
which include Chinese star anise (lllicium verum), sweetgum seeds (Liquidambar styraciflua),
and pine needles.[1] Star anise remains a principal commercial source, reported to yield 3% to
7% shikimic acid.[1]

Experimental Protocol: Extraction from lllicium verum

This protocol describes a standard lab-scale method for isolating shikimic acid. The choice of
agueous extraction is based on the high water solubility of shikimic acid.[1] Subsequent
purification steps are designed to remove less polar compounds and interfering substances.

Objective: To extract and partially purify shikimic acid from ground star anise pods.

Materials:
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 Dried star anise (lllicium verum) pods, finely ground

e Deionized (DI) water

o Ethanol (95%)

o Activated charcoal

o Diatomaceous earth (e.g., Celite)

o Beakers, magnetic stirrer, heating mantle

e Bilchner funnel and vacuum flask

 Rotary evaporator

Step-by-Step Methodology:

e Maceration & Extraction:

o Weigh 50 g of finely ground star anise powder into a 1 L beaker.

o Add 500 mL of DI water. The use of water as the solvent is optimal due to the high polarity
and water solubility of shikimic acid.[1]

o Heat the slurry to 60-70°C on a heating mantle with continuous stirring for 4 hours. This
temperature facilitates extraction without causing significant thermal degradation of the
target compound.

o |nitial Filtration:

o Allow the mixture to cool to room temperature.

o Filter the slurry through a Buchner funnel fitted with filter paper to remove the bulk plant
material. Wash the solid residue with an additional 100 mL of hot DI water to maximize
recovery.

e Decolorization and Clarification:
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o Transfer the combined aqueous filtrate to a clean beaker.

o Add 5 g of activated charcoal to the extract. Charcoal is a highly porous material that
adsorbs pigments and other colored impurities, which are common in crude plant extracts.

o Stir the mixture at room temperature for 30 minutes.

o Filter the mixture through a pad of diatomaceous earth in a Buchner funnel to remove the
charcoal and any fine particulate matter. The resulting filtrate should be significantly lighter
in color.

Concentration:

o Concentrate the clarified extract using a rotary evaporator under reduced pressure at a
bath temperature of 50°C. Reduce the volume to approximately 50-75 mL. This step
removes the majority of the water.

Crystallization:

o Transfer the concentrated aqueous solution to a small beaker and cool it in an ice bath to
induce crystallization.

o Slowly add 150-200 mL of cold 95% ethanol while stirring. Shikimic acid is poorly soluble
in ethanol, so its addition acts as an anti-solvent, causing the shikimic acid to precipitate
out of the concentrated aqueous solution while more soluble impurities remain in the
hydro-alcoholic solution.

o Allow the mixture to stand at 4°C overnight to maximize crystal formation.
Isolation of Crystals:
o Collect the crude shikimic acid crystals by vacuum filtration.

o Wash the crystals sparingly with a small volume of ice-cold ethanol to remove residual
soluble impurities.

o Dry the crystals under vacuum to yield the final product. Further purification can be
achieved by recrystallization if necessary.
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Experimental Protocol: Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a precise and reliable method for
quantifying shikimic acid in extracts.[9]

Objective: To determine the concentration of shikimic acid in a prepared extract using a C18
reverse-phase HPLC column with UV detection.

Materials & Instrumentation:

o HPLC system with a UV detector, autosampler, and column oven

* Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle size)
o Shikimic acid analytical standard (=99% purity)

e Methanol (HPLC grade)

e Phosphoric acid

e DI water (HPLC grade)

» Syringe filters (0.45 um)

Step-by-Step Methodology:

» Mobile Phase Preparation:

o Prepare a mobile phase consisting of 0.1% phosphoric acid in water. The acidic pH
ensures that the carboxylic acid group of shikimic acid is protonated, leading to a sharp,
well-defined chromatographic peak.

» Standard Solution Preparation:

o Accurately weigh 10 mg of shikimic acid standard and dissolve it in 10 mL of DI water to
create a 1 mg/mL stock solution.

o Perform serial dilutions of the stock solution to prepare a series of calibration standards
(e.g., 10, 25, 50, 100, 250 pg/mL). This range is chosen to encompass the expected
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concentration in the sample extract.

e Sample Preparation:

o Accurately weigh a portion of the dried extract (e.g., 2 mg) and dissolve it in 2 mL of DI
water.[9]

o Filter the solution through a 0.45 pum syringe filter into an HPLC vial to remove any
particulates that could damage the column.[9]

e HPLC Analysis:

o Set the HPLC conditions:

Column: C18, 4.6 x 250 mm, 5 um

Mobile Phase: 0.1% Phosphoric Acid in Water

Flow Rate: 1.0 mL/min

Injection Volume: 10 pL[9]

Column Temperature: 30°C

Detector Wavelength: 213 nm (corresponds to Amax of shikimic acid[6])
o Data Analysis:

o Inject the calibration standards to generate a standard curve by plotting peak area against
concentration.

o Inject the prepared sample solution in triplicate.

o lIdentify the shikimic acid peak in the sample chromatogram by comparing its retention
time to that of the standard.

o Calculate the concentration of shikimic acid in the sample using the regression equation
from the standard curve.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/12294/115-120.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/12294/115-120.pdf
https://www.turkjps.org/pdf/68f48462-babf-415b-b878-1e392d1c83af/articles/12294/115-120.pdf
https://www.benchchem.com/product/b010162?utm_src=pdf-body
https://www.caymanchem.com/product/26851/shikimic-acid
https://www.benchchem.com/product/b010162?utm_src=pdf-body
https://www.benchchem.com/product/b010162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Raw Material
(e.g., Star Anise)

Grinding / Milling

!

Aqueous Extraction
(60-70°C)

Solid-Liquid Filtration

Decolorization
(Activated Charcoal)

Clarification Filtration

Concentration
(Rotary Evaporation)

!

Anti-Solvent Crystallization
(Ethanol Addition)

Isolate & Dry Crystals

Quantification via HPLC Pure Shikimic Acid

Click to download full resolution via product page

Figure 2: Experimental workflow for the extraction and analysis of shikimic acid.
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Industrial Significance: The Oseltamivir (Tamiflu®)
Precursor

The global demand for shikimic acid surged with the recognition of its role as the essential
starting material for oseltamivir, a potent inhibitor of the viral neuraminidase enzyme used to
treat influenza A and B virus infections.[1][2][3] The synthesis of oseltamivir is a complex, multi-
step process, but the preservation of the specific stereochemistry present in the shikimic acid
core is crucial for the final drug's efficacy. This reliance on a natural product highlights a critical
intersection between biochemistry and pharmaceutical manufacturing.

The 2005 shortage of oseltamivir was directly linked to the limited availability of shikimic acid
from Chinese star anise.[1] This event catalyzed significant research into alternative sourcing,
including extraction from other plants and, more importantly, the metabolic engineering of
microorganisms like E. coli.[1][4] By modifying microbial shikimate pathways, researchers can
create hyperproducing strains that synthesize shikimic acid from simple, renewable
feedstocks like glucose, offering a more stable and scalable supply chain.[3][4]

( Cﬁl':g‘l'g’r'g :frfor) Starting Material [ Muli-Step Final Product Oseltamivir (Tamiflu®)
C7H100s “"|_Chemical Synthesi - (Antiviral Drug)
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Figure 3: The role of shikimic acid as the key precursor for oseltamivir synthesis.

Conclusion

Shikimic acid is a molecule of profound importance, bridging fundamental biochemistry with
critical pharmaceutical applications. Its core physicochemical properties, including its CAS
number 138-59-0 and molecular weight of 174.15 g/mol , are the starting point for its scientific
exploration.[1][5] As the cornerstone of the shikimate pathway, it is central to life in plants and
microbes and provides an essential target for agricultural science. For researchers and drug
development professionals, its role as the chiral building block for oseltamivir underscores the
vital link between natural product chemistry and modern medicine. The continued development
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of robust extraction techniques and innovative biosynthetic production methods will ensure that
the supply of this critical molecule can meet future global health demands.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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